Cas no 31005-03-5 (2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)-)

2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)- structure
31005-03-5 structure
Product Name:2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)-
CAS No:31005-03-5
MF:C12H10O3
MW:202.206003665924
CID:317888
PubChem ID:327169
Update Time:2025-04-19

2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)-
    • 7-prop-2-enoxychromen-2-one
    • 7-(Allyloxy)-2H-2-chromenone
    • 7-(allyloxy)-2H-chromen-2-one
    • 7-(allyloxy)coumarin
    • 7-allyloxy-2H-chromen-2-one
    • 7-allyloxychromen-2-one
    • 7-Allyloxycoumarin
    • 7-O-allyl umbelliferone
    • 7-prop-2-enyloxychromen-2-one
    • AC1L6ZX6
    • CHEMBL432745
    • NSC301050
    • STOCK1N-04739
    • TimTec1_006482
    • umbelliferyl allyl ether
    • CS-0361066
    • AKOS005260030
    • 31005-03-5
    • HMS1552G14
    • SCHEMBL4765530
    • NSC 301050
    • 2H-1-Benzopyran-2-one, 7-(2-propen-1-yloxy)-
    • BDBM50366103
    • DTXSID30316227
    • NSC-301050
    • KWNHWLBNDYLDEC-UHFFFAOYSA-N
    • 7-(Allyloxy)-2H-chromen-2-one #
    • 2H-2-Chromenone,7-[(2-propenyl)oxy]
    • AH-034/34967059
    • Inchi: 1S/C12H10O3/c1-2-7-14-10-5-3-9-4-6-12(13)15-11(9)8-10/h2-6,8H,1,7H2
    • InChI Key: KWNHWLBNDYLDEC-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2C=CC(=CC1=2)OCC=C)=O

Computed Properties

  • Exact Mass: 202.063
  • Monoisotopic Mass: 202.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.195
  • Boiling Point: 367.1°C at 760 mmHg
  • Flash Point: 153.6°C
  • Refractive Index: 1.569
  • PSA: 35.53
  • LogP: 2.35780

2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1431736-1mg
7-(Allyloxy)-2H-chromen-2-one
31005-03-5 98%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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